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Cat. No.: B15621157
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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5 is a heterobifunctional molecule that combines the

spectral properties of the cyanine dye Cy5 with the versatile bioconjugation capabilities of a

propargyl group via a polyethylene glycol (PEG) linker. This molecule is of significant interest in

the fields of chemical biology, drug discovery, and diagnostics. The Cy5 fluorophore allows for

sensitive detection in the far-red region of the spectrum, minimizing autofluorescence from

biological samples. The terminal propargyl group enables covalent attachment to azide-

modified molecules through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a highly

efficient and specific click chemistry reaction. The PEG linkers (PEG9 and PEG8) enhance

aqueous solubility and reduce non-specific binding.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5, with a focus on its use in

bioconjugation and the development of targeted therapeutics such as PROTACs (Proteolysis

Targeting Chimeras).
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Core Properties and Chemical Structure
N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5 is characterized by three key functional components:

the Cy5 core for fluorescence, a methoxy-terminated PEG9 chain, and a propargyl-terminated

PEG8 chain. The propargyl group serves as a reactive handle for click chemistry.

Chemical Structure
Caption: Chemical components of N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5.

Quantitative Data
The following table summarizes the key quantitative properties of N-(m-PEG9)-N'-(propargyl-
PEG8)-Cy5 and related Cy5 dyes.

Property Value Reference

Molecular Formula C₆₃H₉₉ClN₂O₁₇ [1]

Molecular Weight 1191.92 g/mol [1]

CAS Number 2107273-10-7 [1]

Excitation Maximum (λex) ~649 nm [2][3]

Emission Maximum (λem) ~667 nm [2][3]

Extinction Coefficient ~232,000 M⁻¹cm⁻¹ [3]

Solubility
Soluble in DMSO, DMF, DCM;

low solubility in water
[3]

Storage Condition -20°C, protected from light [1][3]

Applications in Research and Drug Development
The unique structure of N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5 makes it a valuable tool for a

variety of applications:

Fluorescent Labeling: It can be used to fluorescently label azide-containing biomolecules

such as proteins, nucleic acids, and small molecules for visualization and tracking.[1]
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PROTAC Synthesis: This molecule serves as a fluorescent PEG-based linker in the

synthesis of PROTACs.[4][5] By incorporating this linker, the resulting PROTAC can be

visualized and its distribution and mechanism of action can be studied using fluorescence-

based techniques.

Click Chemistry: The terminal alkyne group allows for its participation in copper-catalyzed

azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient and specific conjugation

to molecules containing azide groups.[4][5][6]

Experimental Protocols
The following are generalized protocols for the use of N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5
in bioconjugation via click chemistry. Note: These are starting points and may require

optimization for specific applications.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) for Labeling Azide-Modified Proteins
This protocol describes the labeling of a protein that has been metabolically or chemically

modified to contain an azide group.

Materials:

N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5

Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

Sodium ascorbate stock solution (e.g., 100 mM in water, freshly prepared)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand stock solution (e.g., 50 mM in

water)

DMSO for dissolving the dye

Purification resin (e.g., size-exclusion chromatography)
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Procedure:

Prepare Reagents:

Dissolve N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5 in DMSO to a stock concentration of 10

mM.

Prepare a fresh solution of sodium ascorbate.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified protein (e.g., to a final concentration

of 1-10 mg/mL) and N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5 (e.g., 2-5 molar excess over

the protein).

Add the THPTA ligand to the reaction mixture (final concentration typically 1 mM).

Add CuSO₄ to the reaction mixture (final concentration typically 0.1-1 mM).

Initiate the reaction by adding sodium ascorbate (final concentration typically 1-5 mM).

Incubation:

Incubate the reaction mixture at room temperature for 1-4 hours, protected from light. The

reaction progress can be monitored by fluorescence imaging of an SDS-PAGE gel.

Purification:

Remove the unreacted dye and other small molecules by size-exclusion chromatography

(e.g., a desalting column) or dialysis.

Experimental Workflow Diagram
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Reagent Preparation Reaction Purification & Analysis

Dissolve N-(m-PEG9)-N'-(propargyl-PEG8)-Cy5 in DMSO Combine Azide-Protein, Cy5-Alkyne, THPTA, and CuSO4

Prepare fresh Sodium Ascorbate solution

Add Sodium Ascorbate to initiate reaction Incubate at RT, protected from light Purify by Size-Exclusion Chromatography Analyze by SDS-PAGE and Fluorescence Imaging

Click to download full resolution via product page

Caption: Workflow for labeling azide-modified proteins with N-(m-PEG9)-N'-(propargyl-PEG8)-
Cy5.

Signaling Pathway/Logical Relationship Diagram
The primary utility of this molecule is in enabling the connection of a fluorescent reporter (Cy5)

to a target molecule via a flexible PEG linker, often for applications in targeted protein

degradation (PROTACs).
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PROTAC Assembly and Function
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Caption: Logical relationship of a fluorescent PROTAC utilizing the Cy5-PEG linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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